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Compound of Interest

Compound Name: 14-Octacosanol

cat. No.: B15417872

14-Octacosanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available technical
information for long-chain fatty alcohols, with a specific focus on octacosanol. It is critical to
note that the vast majority of published research has been conducted on 1-octacosanol or
policosanol, a mixture of fatty alcohols in which 1-octacosanol is a primary constituent. Specific
data for the 14-Octacosanol isomer is exceedingly limited. Therefore, the biological activities,
experimental protocols, and signaling pathways detailed below are largely attributed to 1-
octacosanol and should be considered as potentially analogous but not directly transferable to
14-Octacosanol without further investigation.

Chemical Identification and Synonyms

The unique identifier for 14-Octacosanol is its CAS Registry Number, which distinguishes it

from other isomers.
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Identifier Value Reference
CAS Number 138967-02-9 [11[2]
IUPAC Name Octacosan-14-ol [1]
Synonyms 1-Myristylmyristyl alcohol [11[2]
Molecular Formula C28H580 [1112]
Molecular Weight 410.8 g/mol [2]

Physicochemical Properties

Quantitative data on the physicochemical properties of 14-Octacosanol are not readily

available in the public domain. The table below includes data for the more extensively studied

1-octacosanol for comparative purposes.

Property 14-Octacosanol 1-Octacosanol
Molecular Formula C28H580 C28H580
Molecular Weight 410.8 g/mol [2] 410.77 g/mol
Appearance Data not available Waxy solid
Melting Point Data not available 81-83 °C
Boiling Point Data not available Data not available
Insoluble in water; soluble in
Solubility Data not available organic solvents fike

chloroform and lower-weight

alkanes.[3]

Biological Activities and Potential Therapeutic

Applications

Disclaimer: The following biological activities are attributed to "octacosanol,” which in the cited

literature predominantly refers to 1-octacosanol.
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Octacosanol has been investigated for a range of potential health benefits, although clinical
trial data remains limited for many applications.[1]

Key Investigated Areas:

o Cholesterol Management: Octacosanol, primarily as a component of policosanol, has been
studied for its potential to manage dyslipidemia.[1][4] Some studies suggest it may play a
role in lowering LDL cholesterol and increasing HDL cholesterol.[5]

o Anti-inflammatory and Antioxidant Effects: Research indicates that octacosanol may possess
anti-inflammatory and antioxidant properties.[6][7]

» Neuroprotective Effects: Protective effects have been observed in animal models of
Parkinson's disease, though this has not been replicated in human studies.[1]

o Anti-fatigue and Ergogenic Properties: Some studies suggest that octacosanol may enhance
endurance and reduce fatigue.[2]

» Metabolic Regulation: Octacosanol has been shown to affect lipid metabolism and may have
a role in preventing high-fat diet-induced obesity by activating brown adipose tissue and
improving liver metabolism.[5][8]

o Antiplatelet Effects: It may exert antiplatelet effects, similar to aspirin.[1]

Signaling Pathways

Disclaimer: The signaling pathways described below have been associated with "octacosanol”
(predominantly 1-octacosanol) in research studies.

Several key signaling pathways are thought to be modulated by octacosanol, contributing to its
observed biological effects.[6]

 AMPK Pathway: Octacosanol may activate AMP-activated protein kinase (AMPK), a central
regulator of energy metabolism. This activation is linked to its potential lipid-lowering effects.

[8]

» PI3K/Akt and MAPK/Erk Pathways: In human umbilical vein endothelial cells, octacosanol
has been shown to promote proliferation and migration through the activation of the PI3K/Akt
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and MAPK/Erk pathways.[9]

* MAPK/NF-kB Pathway: Octacosanol is suggested to exert anti-inflammatory effects by
modulating the MAPK/NF-kB signaling cascade.[6][8]

* TLR4/NF-kB Pathway: In the context of insulin resistance, octacosanol has been shown to
inhibit the TLR4/NF-kB inflammatory pathway in the liver of high-fat diet-fed mice.[10]

Signaling Pathway Diagrams
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Caption: AMPK Signaling Pathway Activation by Octacosanol.

Activates PI3K/Akt Pathway

Octacosanol |  Activates Cell Proliferation & Migration

MAPK/Erk Pathway

Click to download full resolution via product page

Caption: PI3K/Akt and MAPK/Erk Signaling Pathways.
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Caption: MAPK/NF-kB Inflammatory Pathway Modulation.

Experimental Protocols
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Disclaimer: The following protocols are for the synthesis and analysis of 1-octacosanol and its
derivatives and are provided as representative examples of methodologies for long-chain fatty
alcohols.

Synthesis of 1-Octacosanol

An efficient synthetic method for preparing 1-octacosanol has been developed from
commercially available lipid-based intermediates, sebacic acid and stearyl alcohol. A key step
in this synthesis is the Wittig reaction to prepare tert-butyl dimethyl octacos-10-enyloxy silane.
[11]

Experimental Workflow:

Sebacic Acid Preparation of Intermediates

—  (e.g., 10-tert-butyl dimethyl Formation of S —
silanyloxy decanal and Wittig Reaction tert-butyl dimethyl ydrog . 1-Octacosanol
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Caption: General workflow for the synthesis of 1-octacosanol.

Enzymatic Synthesis of Octacosanol Lipoate

This protocol describes the synthesis of a novel antioxidant, octacosanol lipoate, using an
enzymatic approach.[7][12]

Materials:

Lipoic acid

Octacosanol

Lipase (e.g., from Candida sp.)

Activated 3 A molecular sieve
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» Reaction solvent (e.g., an organic solvent)

Procedure:

Combine lipoic acid, octacosanol, lipase, and activated molecular sieves in a reaction vessel.
e Add the reaction solvent.

 Incubate the mixture in an air bath shaker at a controlled temperature (e.g., 35-60 °C) for a
specified duration (e.g., 2—6 hours).

» Monitor the reaction progress periodically using thin-layer chromatography (TLC) and high-
performance liquid chromatography (HPLC).

e Upon completion, the product can be purified using techniques such as silica gel column
chromatography.

Analysis of Octacosanol by Gas Chromatography/Mass
Spectrometry (GC/IMS)

This method is suitable for the determination of octacosanol content in various extracts.[3]
Instrumentation and Conditions:
o GC/MS System: Equipped with a capillary column (e.g., HP-5, 30 m x 0.25 mm x 0.25 um).
e Oven Temperature Program:

o Initial temperature: 80°C

o Ramp: 10°C/min to 320°C

o Hold: 15 minutes at 320°C
o Carrier Gas: Helium at a flow rate of 1.0 mL/min.

¢ Inlet Temperature: 300°C.
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e MS Operating Temperatures:
o Transfer line: 280°C
o lon source: 230°C
o Quadrupole: 150°C

« lonization Energy: 70 eV.

Conclusion

While 14-Octacosanol is a chemically defined long-chain fatty alcohol, there is a significant
lack of specific research on its biological activities and physicochemical properties. The
majority of available data is for the 1-octacosanol isomer, often as part of the policosanol
mixture. The information presented in this guide, drawn from studies on 1-octacosanol,
provides a foundational understanding of the potential characteristics and biological roles of
long-chain fatty alcohols. Further research is imperative to elucidate the specific properties and
potential therapeutic applications of 14-Octacosanol. Drug development professionals and
researchers should approach the study of this specific isomer with the understanding that its
biological profile may differ from that of its more studied counterparts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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